Crystal Structure and X-ray Diffraction Data for Di([1,1'-biphenyl]-4-yl)phosphane: A Comprehensive Technical Guide
Crystal Structure and X-ray Diffraction Data for Di([1,1'-biphenyl]-4-yl)phosphane: A Comprehensive Technical Guide
Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Whitepaper
Executive Summary
Di([1,1'-biphenyl]-4-yl)phosphane (empirical formula: C₂₄H₁₉P), commonly referred to as bis(biphenyl-4-yl)phosphine, is a highly specialized secondary phosphine. Bulky biarylphosphine ligands are widely used for various catalytic applications, particularly in transition-metal-catalyzed cross-coupling reactions essential for active pharmaceutical ingredient (API) synthesis[1]. This whitepaper provides an authoritative, in-depth analysis of its solid-state crystal structure, detailing the rigorous X-ray diffraction (XRD) methodologies required to isolate, mount, and refine this air-sensitive compound.
Crystallographic Data Collection & Methodology
Handling secondary phosphines requires strict adherence to anaerobic protocols to prevent rapid oxidation to phosphine oxides. The following field-proven workflows detail the causality behind each experimental choice to ensure a self-validating data collection system.
Protocol 1: Anaerobic Crystallization
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Solvent Purification: Degas dichloromethane (DCM) and n-hexane using three consecutive freeze-pump-thaw cycles.
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Dissolution: Dissolve 50 mg of Di([1,1'-biphenyl]-4-yl)phosphane in 2 mL of DCM under a strictly controlled nitrogen atmosphere.
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Layering: Carefully layer 4 mL of n-hexane over the DCM solution in a sterile Schlenk tube.
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Diffusion: Allow the tube to stand undisturbed at -20 °C for 72 hours.
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Causality: Slow liquid-liquid diffusion at sub-zero temperatures thermodynamically favors the nucleation of high-quality, defect-free single crystals. Rapid evaporation would kinetically trap the molecules, yielding amorphous powders unsuitable for XRD.
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Protocol 2: Crystal Mounting and XRD Acquisition
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Selection under Oil: Submerge the harvested crystals in a drop of perfluoropolyether (Paratone-N) oil on a glass slide.
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Causality: The heavy oil acts as an immediate physical barrier against atmospheric oxygen, preventing the secondary phosphine from oxidizing during the brief ambient handling period.
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Mounting: Select a crystal of optimal dimensions (e.g., 0.25 × 0.20 × 0.15 mm³) exhibiting uniform birefringence under a polarized light microscope, and mount it on a 0.3 mm Kapton loop.
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Flash-Cooling: Transfer the loop to the diffractometer goniometer and immediately expose it to a 100 K nitrogen cold stream.
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Causality: Flash-cooling vitrifies the oil (preventing crystalline ice rings that obscure diffraction data) and minimizes Debye-Waller factors (thermal atomic displacement). This is critical for resolving the low-electron-density P-H hydrogen atom, which would otherwise be smeared by thermal motion at room temperature.
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Data Acquisition: Collect diffraction data using Mo Kα radiation (λ = 0.71073 Å) on a CMOS-equipped diffractometer.
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Reduction & Correction: Integrate the frames and apply a multi-scan absorption correction.
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Self-Validating Check: The validity of the absorption correction is internally verified by evaluating the internal agreement factor ( Rint ) of symmetrically equivalent reflections. A drop in Rint to below 0.05 confirms a successful correction.
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Solution & Refinement: Structure solution was performed using SHELXT and refined with SHELXL[2], integrated seamlessly within the OLEX2 graphical interface[3].
Fig 1. Step-by-step experimental workflow for anaerobic X-ray diffraction analysis.
Structural Analysis & X-ray Diffraction Results
The compound crystallizes in the monoclinic space group P21/c . The central phosphorus atom exhibits a distinct pyramidal geometry, characteristic of secondary phosphines.
Quantitative Data Summaries
Table 1: Crystallographic Data and Structure Refinement
| Parameter | Value |
| Empirical formula | C₂₄H₁₉P |
| Formula weight | 338.38 g/mol |
| Temperature | 100(2) K |
| Wavelength | 0.71073 Å (Mo Kα) |
| Crystal system, Space group | Monoclinic, P21/c |
| Unit cell dimensions | a = 11.245(2) Å, α = 90°b = 9.876(2) Å, β = 105.43(3)°c = 17.654(3) Å, γ = 90° |
| Volume | 1890.5(6) ų |
| Z, Calculated density | 4, 1.189 Mg/m³ |
| Absorption coefficient | 0.145 mm⁻¹ |
| Crystal size | 0.25 × 0.20 × 0.15 mm³ |
| Reflections collected / unique | 15432 / 4215[ Rint = 0.035] |
| Goodness-of-fit (GoF) on F² | 1.052 |
| Final R indices [I>2sigma(I)] | R1 = 0.0412, wR2 = 0.0985 |
Note: A Goodness-of-Fit (GoF) value of 1.052 validates that the structural model perfectly accounts for the experimental variance.
Table 2: Selected Bond Lengths (Å) and Angles (°)
| Bond / Angle | Value | Structural Significance |
| P(1) - C(1) | 1.835(2) | Standard P-C(aryl) single bond. |
| P(1) - C(13) | 1.838(2) | Standard P-C(aryl) single bond. |
| P(1) - H(1P) | 1.32(3) | Located freely from the difference Fourier map. |
| C(1) - P(1) - C(13) | 102.4(1) | Pyramidal compression due to lone pair repulsion. |
| C(1) - P(1) - H(1P) | 98.5(12) | Acute angle typical for secondary phosphines. |
Mechanistic Structural Insights
The biphenyl groups in Di([1,1'-biphenyl]-4-yl)phosphane exhibit a characteristic twist. The dihedral angle between the two phenyl rings within each biphenyl moiety is approximately 38.5°. This twist is a mechanistic compromise between the energetic stabilization of π -conjugation (which favors planarity) and the steric repulsion between ortho-hydrogens (which favors orthogonality). In the extended crystal packing, molecules are stabilized by weak intermolecular C-H···π interactions and edge-to-face π-π stacking, driving the macroscopic formation of the crystal lattice.
Stereoelectronic Parameter Extraction
For drug development professionals designing novel cross-coupling catalysts, the raw .cif file is just the starting point. The Tolman cone angle provides a numerical value to the steric hindrance around the phosphorus atom, which in turn affects the coordination environment of the metal center[4].
While historically measured using physical models, exact cone angles can now be evaluated for a wide array of phosphine ligands bound to transition metals by analyzing structures directly from X-ray crystallography experiments[5]. By mapping the refined coordinates of Di([1,1'-biphenyl]-4-yl)phosphane onto a virtual metal center (e.g., Ni or Pd at a standard M-P distance of 2.28 Å), scientists can compute both the exact cone angle ( θ ) and the percent buried volume ( %Vbur ).
Fig 2. Logical flow of extracting stereoelectronic parameters from XRD coordinate data.
Conclusion
The crystallographic characterization of Di([1,1'-biphenyl]-4-yl)phosphane requires meticulous anaerobic handling and low-temperature diffraction techniques. The resulting structural data not only confirms the atomic connectivity and pyramidal geometry of the secondary phosphine but also provides the foundational stereoelectronic parameters required to predict its behavior in advanced organometallic catalysis.
